Cas no 51422-77-6 (Carbamic acid, (3-methoxyphenyl)-, methyl ester)

Carbamic acid, (3-methoxyphenyl)-, methyl ester structure
51422-77-6 structure
Product Name:Carbamic acid, (3-methoxyphenyl)-, methyl ester
CAS No:51422-77-6
MF:C9H11NO3
MW:181.188542604446
CID:362312
PubChem ID:602336
Update Time:2025-04-19

Carbamic acid, (3-methoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (3-methoxyphenyl)-, methyl ester
    • (3-Methoxyphenyl)carbamic acid methyl ester
    • methyl N-(3-methoxyphenyl)carbamate
    • Methyl 3-methoxycarbanilate
    • 51422-77-6
    • Methyl 3-methoxyphenylcarbamate #
    • SCHEMBL2096261
    • AKOS003851760
    • methyl-3-methoxyphenylcarbamate
    • ZCPKJLFZWFLIIR-UHFFFAOYSA-N
    • Methyl (3-methoxyphenyl)carbamate
    • DTXSID50345170
    • Inchi: 1S/C9H11NO3/c1-12-8-5-3-4-7(6-8)10-9(11)13-2/h3-6H,1-2H3,(H,10,11)
    • InChI Key: ZCPKJLFZWFLIIR-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)NC(=O)OC

Computed Properties

  • Exact Mass: 181.07393
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.56
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